Cas no 913830-07-6 (Pyridine, 3-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]-)

• Product Name: Pyridine, 3-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]-
• CAS No: 913830-07-6
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• CID: 2142011
• Update Time: 2023-11-18

Pyridine, 3-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 3-[5-(1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-yl]pyridine
• 3-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]pyridine
• INEUBAZFBRVVBF-UHFFFAOYSA-N
• BBL007307
• STL142622
• 3-(3-pyridyl)-5-(1H-pyrrol-2-yl)-1,2,4-oxadiazole
• 3-{5-(1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-yl}-pyridine
• CID 135428707
• Pyridine, 3-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]-

• Inchi： 1S/C11H8N4O/c1-3-8(7-12-5-1)10-14-11(16-15-10)9-4-2-6-13-9/h1-7,13H
• InChI Key： INEUBAZFBRVVBF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 67.6

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 464.6±51.0 °C(Predicted)
• pka: 13.67±0.50(Predicted)